Ethyl 1-(4-methylphenyl)-6-oxo-4-propan-2-yloxypyridazine-3-carboxylate
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Description
Ethyl 1-(4-methylphenyl)-6-oxo-4-propan-2-yloxypyridazine-3-carboxylate is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.357. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Derivatives Development
Researchers have developed synthetic methods and derivatives of compounds closely related to Ethyl 1-(4-methylphenyl)-6-oxo-4-propan-2-yloxypyridazine-3-carboxylate. For instance, the synthesis of functionalized pyrido and imidazo derivatives from related ethyl carboxylate compounds has been explored, indicating the versatility of these compounds in organic synthesis and potential pharmaceutical applications (Arrault et al., 2002). Furthermore, studies on naphthyridines and their synthesis from diethyl pyridine dicarboxylates highlight the potential for creating a range of bioactive molecules with varying substituents (Balogh et al., 2009).
Potential Antimicrobial and Anticancer Agents
Compounds related to this compound have been evaluated for their antimicrobial and anticancer activities. The synthesis of derivatives like ethyl 6-(8-hydroxyquinolin-5-yl)-3-methylpyridazin-4-carboxylate has shown significant to moderate antimicrobial activity against a variety of bacterial and fungal strains, suggesting their potential as antimicrobial agents (Abdel-Mohsen, 2014). Additionally, novel synthetic routes to compounds with potential anticancer activities, such as pyrido and pyridothiazines, have been investigated, demonstrating the role these compounds can play in developing new therapeutic agents (Temple et al., 1983).
Herbicidal Activity
The chemical frameworks similar to this compound have also been explored for their potential use in agriculture, particularly as herbicides. Research into ethyl 2-(4-(pyridin-2-yloxy)phenylamino)-propanoates/acetates, which are structurally related, has demonstrated significant herbicidal activity, indicating the broader applicability of these compounds beyond pharmaceuticals (Xu et al., 2017).
Properties
IUPAC Name |
ethyl 1-(4-methylphenyl)-6-oxo-4-propan-2-yloxypyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4/c1-5-22-17(21)16-14(23-11(2)3)10-15(20)19(18-16)13-8-6-12(4)7-9-13/h6-11H,5H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYVOYUSDOKIQKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OC(C)C)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.